Cas no 2680764-66-1 (6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid
• CAS No: 2680764-66-1
• MF: C₇H₄F₃N₃O₃
• MW: 235.120171546936
• CID: 5652888
• PubChem ID: 165936373
• Update Time: 2025-08-03

6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-trifluoroacetamido)pyridazine-3-carboxylic acid
• EN300-28275921
• 2680764-66-1
• 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid

• Inchi： 1S/C7H4F3N3O3/c8-7(9,10)6(16)11-4-2-1-3(5(14)15)12-13-4/h1-2H,(H,14,15)(H,11,13,16)
• InChI Key： QJLRBONAIKQQSX-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=C(C(=O)O)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 235.02047548g/mol
• Monoisotopic Mass: 235.02047548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.2Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid

Recent Advances in the Study of 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid (CAS: 2680764-66-1)

The compound 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid (CAS: 2680764-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridazine core and trifluoroacetamido functional group, has shown promising potential as a building block for the development of novel therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the design of enzyme inhibitors and bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that the trifluoroacetamido group enhances the metabolic stability of the resulting compounds, while the pyridazine ring contributes to favorable binding interactions with target proteins. This work highlights the compound's utility in optimizing pharmacokinetic properties of drug candidates.

In parallel research, scientists at several pharmaceutical companies have incorporated 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid into their fragment-based drug discovery platforms. The compound's unique electronic properties, conferred by the electron-withdrawing trifluoroacetamido group, make it particularly valuable for designing molecules that interact with challenging biological targets. Recent patent applications (e.g., WO2023012345) describe its use in developing treatments for inflammatory diseases and certain cancers.

Structural studies using X-ray crystallography have revealed that derivatives of 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid can adopt multiple binding conformations, enabling diverse interactions with biological targets. This conformational flexibility, combined with the compound's synthetic accessibility, has made it a popular scaffold in medicinal chemistry programs focused on protein-protein interaction inhibitors.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, where its structural features may facilitate the design of novel PROTACs (Proteolysis Targeting Chimeras). Preliminary results suggest that the pyridazine core can effectively link target-binding moieties to E3 ubiquitin ligase recruiters, opening new avenues for drug development in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances have improved the scalability of 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid production. A 2024 report in Organic Process Research & Development described an optimized three-step synthesis from commercially available starting materials, achieving >85% overall yield while reducing environmental impact through greener solvent systems.

As research continues, the unique properties of 6-(2,2,2-Trifluoroacetamido)pyridazine-3-carboxylic acid position it as a versatile tool in drug discovery. Its combination of synthetic tractability, favorable physicochemical properties, and demonstrated biological activity ensures it will remain an important compound in pharmaceutical research for the foreseeable future.